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Compound of Interest

Compound Name: EPZ011989

Cat. No.: B15584439

For immediate safety, it is crucial to handle and dispose of the research chemical EPZ011989
as a hazardous waste. Consult your institution's Environmental Health and Safety (EHS)
department for specific protocols and to arrange for collection by a licensed waste disposal
company.

As a potent and selective inhibitor of EZH2, EPZ011989 requires careful handling throughout
its lifecycle, including proper disposal to ensure the safety of laboratory personnel and to
prevent environmental contamination. While a specific, publicly available Safety Data Sheet
(SDS) with detailed disposal instructions is not readily accessible, general best practices for the
disposal of research-grade chemicals, as outlined in various safety guidelines, must be
followed.

Step-by-Step Disposal Procedures

The proper disposal of EPZ011989, whether in solid form or in solution, involves a multi-step
process that prioritizes safety and regulatory compliance.

1. Personal Protective Equipment (PPE): Before handling EPZ011989 for disposal, ensure you
are wearing appropriate PPE, including:

o Safety goggles

o Chemical-resistant gloves
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Lab coat
. Waste Segregation and Collection:
Solid Waste:

o Collect unadulterated EPZ011989 powder and any materials grossly contaminated with
the solid compound (e.g., weighing papers, contaminated gloves, pipette tips) in a clearly
labeled, sealed container.

o The container should be designated for "Hazardous Chemical Waste" and should explicitly
list "EPZ011989."

Liquid Waste:

o Solutions containing EPZ011989 should be collected in a dedicated, leak-proof, and
chemically compatible waste container.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
EHS guidelines.

o Clearly label the container with "Hazardous Chemical Waste" and list all chemical
components, including the solvent and "EPZ011989."

. Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

Ensure containers are tightly sealed to prevent leaks or spills.
Store away from incompatible materials.
. Scheduling Waste Pickup:

Once the waste container is full, or in accordance with your laboratory's regular pickup
schedule, contact your institution's EHS department to arrange for collection.
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o EHS personnel are trained to handle and transport hazardous waste for final disposal by a
licensed and certified contractor.

Important Considerations:
e Do not dispose of EPZ011989 down the drain.
e Do not dispose of EPZ011989 in regular solid waste trash.

 In case of a spill, follow your laboratory's established spill cleanup procedures for potent
compounds. Absorbent materials used for cleanup must also be disposed of as hazardous
waste.

Quantitative Data Summary

While specific quantitative data for the disposal of EPZ011989 is not available, the following
table summarizes key physical and chemical properties relevant to its handling and storage.

Property Value
Chemical Formula Css5H51Ns504
Molecular Weight 605.8 g/mol
Appearance Solid

-20°C is commonly recommended for long-term
Storage Temperature N
stability.

Disposal Workflow

The logical flow for the proper disposal of EPZ011989 is illustrated in the diagram below. This
workflow ensures that all safety and regulatory steps are followed.
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Caption: Workflow for the safe disposal of EPZ011989.
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 To cite this document: BenchChem. [Proper Disposal of EPZ011989: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584439#epz011989-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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